Cas no 2227841-39-4 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate
• CAS No: 2227841-39-4
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 6109467
• PubChem ID: 165733549
• Update Time: 2025-05-30

rac-tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate
• 2227841-39-4
• EN300-1635110

• Inchi： 1S/C13H20N2O3S/c1-8-5-11(19-14-8)9-6-15(7-10(9)16)12(17)18-13(2,3)4/h5,9-10,16H,6-7H2,1-4H3/t9-,10-/m1/s1
• InChI Key： ULWVPQKBPHPFFX-NXEZZACHSA-N
• SMILES： S1C(=CC(C)=N1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 284.11946368g/mol
• Monoisotopic Mass: 284.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.9Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate

Professional Introduction to Rac-Tert-butyl (3R,4S)-3-Hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate (CAS No. 2227841-39-4)

Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2227841-39-4, is a complex organic molecule with a unique structural framework that has positioned it as a promising candidate in various research applications. The intricate arrangement of functional groups, including hydroxyl and thiazole moieties, contributes to its multifaceted potential in drug discovery and development.

The molecular structure of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate encompasses a pyrrolidine core substituted with a tert-butyl group at the N-position and a hydroxyl group at the 3-position. Additionally, the 4-position of the pyrrolidine ring is linked to a 3-methyl-1,2-thiazole moiety, which introduces further complexity and potential biological activity. This structural configuration makes it an intriguing subject for studying interactions with biological targets and exploring its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The thiazole ring, in particular, is well-documented for its presence in numerous bioactive molecules and has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole group into the Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate structure not only enhances its potential biological activity but also opens up avenues for further derivatization and optimization.

One of the most compelling aspects of this compound is its stereochemical configuration. The presence of stereocenters at the 3R and 4S positions provides a chiral environment that can significantly influence its biological interactions. Chirality plays a crucial role in drug design, as enantiomers of a molecule can exhibit vastly different pharmacological profiles. The specific stereochemistry of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate suggests that it may interact with biological targets in a highly selective manner, which could be exploited for developing targeted therapies.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational methods and experimental techniques are being employed to elucidate how the structural features of compounds like Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate influence their interaction with biological systems. These studies aim to provide insights into the mechanisms of action and identify potential lead compounds for further development.

The hydroxyl group at the 3-position of the pyrrolidine ring in Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate presents another layer of complexity that could be exploited for therapeutic purposes. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for binding affinity and specificity. By studying how this hydroxyl group influences the compound's behavior in biological systems, researchers can gain valuable insights into optimizing its pharmacological properties.

In addition to its structural complexity, Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol-5-yl)pyrrolidine-1-carboxylate also exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility profile, melting point, and stability under different conditions are all factors that need to be carefully considered during drug development. These properties can influence how the compound is formulated and delivered to patients.

The thiazole moiety in this compound has been shown to have significant potential in modulating various biological pathways. Thiazole derivatives have been explored for their ability to interact with enzymes and receptors involved in inflammation and cancer progression. The specific arrangement of atoms within the thiazole ring in Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(3-methyl-1,2-thiazol -5 - yl)pyrrolidine - 1 - carboxy l ate suggests that it may have similar effects but with potentially enhanced selectivity or potency.

The tert-butyl group at the N-position of the pyrrolidine ring adds another dimension to this compound's structure. Tert-butyl groups are often used in medicinal chemistry to enhance lipophilicity or to prevent unwanted metabolic degradation. The presence of this group in Rac-Tert-but yl ( 3 R , 4 S ) - 3 - hydro x y - 4 - ( 3 - m eth y l - 1 , 2 - t h i az o l e - 5 - y l ) p y r r o l i d i n e - 1 - c ar boxy l ate could contribute to its stability and bioavailability when used as an active pharmaceutical ingredient.

The ongoing research into Rac-Tert-but yl ( 3 R , 4 S ) - 3 - hydro x y - 4 - ( 3 - m eth y l - 1 , 2 - t h i az o l e - 5 - y l ) p y r r o l i d i n e - 1 - c ar boxy l ate highlights its potential as a building block for more complex drug candidates. By leveraging its unique structural features and exploring its interactions with biological targets, researchers can develop novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, Rac-Tert-but yl ( 3 R , 4 S ) - 3 - hydro x y - 4 - ( 3 m eth y l - 1 , 2 t h i az o l e - 5 y l ) p y r r o l i d i n e - 1 car boxy l ate (CAS No. 2227841- 39 ) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure, unique stereochemistry, and diverse functional groups make it an attractive candidate for further study. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in shaping future therapeutic strategies.